Cas no 1805370-47-1 (5-Bromo-4-(difluoromethyl)-3-hydroxy-2-iodopyridine)

• Product Name: 5-Bromo-4-(difluoromethyl)-3-hydroxy-2-iodopyridine
• CAS No: 1805370-47-1
• MF: C₆H₃BrF₂INO
• MW: 349.899399995804
• CID: 4914746
• Update Time: 2025-06-08

5-Bromo-4-(difluoromethyl)-3-hydroxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-3-hydroxy-2-iodopyridine

• Inchi： 1S/C6H3BrF2INO/c7-2-1-11-6(10)4(12)3(2)5(8)9/h1,5,12H
• InChI Key： TYNVQUBMDHKXRD-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=CN=1)Br)C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 5-Bromo-4-(difluoromethyl)-3-hydroxy-2-iodopyridine

Introduction to 5-Bromo-4-(difluoromethyl)-3-hydroxy-2-iodopyridine (CAS No. 1805370-47-1)

5-Bromo-4-(difluoromethyl)-3-hydroxy-2-iodopyridine, identified by its CAS number 1805370-47-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic molecule features a pyridine core adorned with various substituents that contribute to its unique chemical properties and potential biological activities. The presence of both bromo and iodine atoms, along with a difluoromethyl group and a hydroxyl moiety, makes it a versatile intermediate for synthesizing more complex molecules.

The compound's structure is particularly intriguing due to the combination of electron-withdrawing and electron-donating groups. The iodopyridine moiety, in particular, is known for its reactivity in cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions allow for the formation of carbon-carbon bonds, a crucial step in constructing intricate molecular frameworks. The bromo and difluoromethyl substituents further enhance its utility as a building block, providing handles for further functionalization.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their role as key scaffolds in many biologically active molecules. The compound 5-Bromo-4-(difluoromethyl)-3-hydroxy-2-iodopyridine is no exception and has been explored in various contexts, including the synthesis of kinase inhibitors and other pharmacologically relevant agents.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. For instance, kinase inhibitors are a major class of drugs used to treat cancers and inflammatory diseases. The pyridine core serves as an excellent platform for designing molecules that can selectively inhibit specific kinases by binding to their active sites. The presence of halogen atoms like bromo and iodine allows for further modifications through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, enabling the introduction of diverse functional groups.

The difluoromethyl group is particularly noteworthy as it can influence both the physical properties and the metabolic stability of the resulting compounds. Difluoromethylation reactions have gained significant attention in recent years due to the development of efficient methods for introducing this moiety into molecular frameworks. This transformation can enhance the lipophilicity and metabolic stability of drug candidates, making them more suitable for clinical use.

The hydroxyl group in 5-Bromo-4-(difluoromethyl)-3-hydroxy-2-iodopyridine also provides an opportunity for further functionalization. Hydroxyl groups can be easily transformed into other functional groups such as ethers, esters, or amides through various chemical reactions. This flexibility makes the compound a valuable intermediate in synthetic chemistry, allowing chemists to tailor the properties of their products to specific needs.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. Fluoro substituents are known to modulate the pharmacokinetic properties of drug candidates, including their solubility, bioavailability, and metabolic clearance. The introduction of fluorine atoms can also enhance binding affinity by influencing electronic distributions and steric interactions within the binding site of target proteins.

In addition to its applications in drug discovery, 5-Bromo-4-(difluoromethyl)-3-hydroxy-2-iodopyridine has found utility in materials science. For example, fluorinated pyridines can be incorporated into organic electronic materials such as OLEDs (organic light-emitting diodes) and semiconductors. These materials benefit from the electron-withdrawing properties of fluorine atoms, which can improve charge transport and device performance.

The synthesis of 5-Bromo-4-(difluoromethyl)-3-hydroxy-2-iodopyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromo and iodine atoms, followed by functional group interconversions to achieve the desired substitution pattern. The use of palladium catalysts in cross-coupling reactions is common, as these provide efficient means for forming carbon-carbon bonds under mild conditions.

The compound's reactivity also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. Researchers often use such intermediates to probe the effects of different substituents on reaction outcomes, providing insights that can be applied to broader areas of organic synthesis.

In conclusion, 5-Bromo-4-(difluoromethyl)-3-hydroxy-2-iodopyridine (CAS No. 1805370-47-1) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its unique structural features make it a versatile intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further.